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Compound of Interest

Compound Name:
4-Fluoro-2-

(methoxymethoxy)phenol

Cat. No.: B12084483

Get Quote

Document Control:

Version: 1.0

Scope: Chemical Handling, Storage, Deprotection Protocols, and Quality Control.

Compound Profile & Chemical Identity
4-Fluoro-2-(methoxymethoxy)phenol is a specialized fluorinated intermediate used primarily

in medicinal chemistry. It belongs to the class of mono-protected catechols. The methoxymethyl

(MOM) group serves as an acetal-based protecting group for one hydroxyl moiety, leaving the

second phenolic hydroxyl available for regioselective derivatization or as a handle for hydrogen

bonding in pharmacophore modeling.
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Property Detail

IUPAC Name 4-Fluoro-2-(methoxymethoxy)phenol

Chemical Structure Phenol core; C1-OH, C2-OMOM, C4-F

Molecular Formula C₈H₉FO₃

Molecular Weight 172.15 g/mol

Physical State
Viscous oil or low-melting solid (Colorless to

pale yellow)

Solubility
Soluble in DCM, THF, EtOAc, MeOH; Sparingly

soluble in water.[1][2]

Key Functional Groups
Phenol (Acidic, Nucleophilic), MOM Ether (Acid-

labile), Fluorine (Metabolically stable)

Health, Safety, & Environment (HSE) Protocols[4]
CRITICAL WARNING: This compound combines the corrosive nature of phenols with the

potential to release formaldehyde upon acidic hydrolysis.

Hazard Assessment[5][6]
Corrosivity: Like all phenols, this compound can cause chemical burns and rapid tissue

damage. The fluorine substitution often increases lipophilicity, potentially enhancing skin

absorption [1].

Acid Sensitivity (Formaldehyde Release): The MOM group is an acetal. Contact with strong

acids (even stomach acid if ingested) hydrolyzes the group, releasing formaldehyde (a

known carcinogen) and the free catechol [2].

Oxidation Sensitivity: As a catechol derivative, the compound is prone to oxidation by air,

potentially forming reactive o-quinones.
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Respiratory: N95 or P100 respirator if handling solids; Fume hood mandatory for all

operations.

Dermal: Double-gloving recommended. Nitrile (outer) over Latex (inner).

Ocular: Chemical splash goggles.

Emergency Response
Skin Contact: Immediate flush with PEG 300 or PEG 400 (polyethylene glycol) if available,

followed by water. PEG is superior to water for solubilizing and removing phenols from skin

[3].

Spill: Do not use acidic absorbents (clay). Use sand or vermiculite.[3] Neutralize waste

stream with dilute NaOH to prevent acid-catalyzed hydrolysis of the MOM group in the waste

container.

Storage & Stability Guidelines
To maintain purity and prevent premature deprotection or oxidation:

Atmosphere: Store under Argon or Nitrogen. The free phenolic hydroxyl makes the ring

electron-rich and susceptible to oxidative degradation.

Temperature: Refrigerate at 2–8°C.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may

catalyze degradation.

Incompatibility: Keep strictly separated from Lewis acids (e.g., AlCl₃, BF₃) and Brønsted

acids (HCl, H₂SO₄) during storage.

Application Note: Deprotection Protocols
The primary utility of this compound lies in its ability to be deprotected to the 4-fluorocatechol

scaffold after downstream modifications. The MOM group is robust against bases and

nucleophiles but cleaves under specific acidic conditions.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/17659.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6649284/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Logic for Deprotection
The choice of reagent depends on the sensitivity of other functional groups on your molecule.

Select Deprotection Method Substrate Acid Sensitive?

Water Tolerated?No (Robust)

Method C: TMSBr
(Mild/Lewis Acid)

Yes (Labile Groups)

Method A: HCl/MeOH
(Standard)Yes

Method B: TFA/DCM
(Anhydrous)

No

Click to download full resolution via product page

Figure 1: Decision tree for selecting the optimal MOM-deprotection strategy.

Protocol A: Standard Hydrolysis (HCl/MeOH)
Best for robust substrates where water is permissible.

Dissolution: Dissolve 1.0 equiv of 4-Fluoro-2-(methoxymethoxy)phenol derivative in MeOH

(0.1 M concentration).

Acidification: Add 6N HCl dropwise (approx. 2–5 equiv).

Heating: Warm to 40–50°C. Monitor by TLC (MOM ethers are less polar; the product

catechol will be significantly more polar).

Workup: Concentrate in vacuo to remove MeOH. Dilute with EtOAc, wash with brine.

Note: Do not wash with basic solutions (NaHCO₃) if the product is a catechol, as it will

oxidize rapidly in basic aqueous media.

Protocol B: Anhydrous Cleavage (TMSBr)
Best for substrates sensitive to protic acids or water.

Setup: Flame-dry glassware. Dissolve substrate in anhydrous DCM under Argon at 0°C.
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Reagent: Add Trimethylsilyl bromide (TMSBr) (3.0 equiv) dropwise.

Mechanism: TMSBr acts as a Lewis acid, coordinating to the acetal oxygen.

Quench: Quench with MeOH (reacts with TMS ester) followed by water.

Rationale: This method avoids strong Brønsted acids and high temperatures, preserving

sensitive ester or amide linkages [4].

Quality Control (QC) & Characterization
When validating the integrity of 4-Fluoro-2-(methoxymethoxy)phenol, look for these specific

markers.

¹H NMR Diagnostic Signals (CDCl₃)
Moiety Chemical Shift (δ) Multiplicity Diagnostic Note

MOM -CH₂- 5.15 – 5.25 ppm Singlet (2H)

Key Identifier.

Disappearance

confirms deprotection.

MOM -OCH₃ 3.45 – 3.55 ppm Singlet (3H) Distinct sharp singlet.

Phenol -OH 5.50 – 6.50 ppm Broad Singlet
Exchangeable with

D₂O.

Aromatic 6.50 – 7.00 ppm Multiplets

Splitting patterns

complex due to ¹⁹F

coupling (J_F-H).

¹⁹F NMR
Expect a signal around -120 to -125 ppm (relative to CFCl₃).

Note: The chemical shift will move slightly upfield upon deprotection of the neighboring MOM

group due to changes in electron density.
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The Fluorine Effect
The presence of fluorine at the 4-position serves two purposes in drug design:

Metabolic Blocking: It prevents Phase I metabolic oxidation at the para position, extending

the half-life of the scaffold [5].

pKa Modulation: Fluorine is electron-withdrawing. It lowers the pKa of the phenol (making it

more acidic) compared to the non-fluorinated analog. This affects hydrogen bonding

capability and binding affinity in protein pockets.

MOM Stability Mechanism
The MOM group protects the oxygen by forming a formaldehyde acetal.

Base Stability: The acetal linkage lacks an acidic proton and is sterically small, making it

resistant to nucleophilic attack or deprotonation by bases (e.g., LiHMDS, NaH).

Acid Instability: Protonation of the acetal oxygen leads to the ejection of methanol and the

formation of an oxocarbenium ion, which is rapidly hydrolyzed by water.
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Safety Critical Control Point

Protonation of Ether Oxygen
(Fast Equilibrium)

Rate Limiting Step:
Loss of MeOH -> Oxocarbenium Ion

H+

Water Attack on C+

H2O

Collapse to Formaldehyde + Phenol

-H+
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Figure 2: Mechanistic pathway of acid-catalyzed MOM deprotection highlighting formaldehyde

generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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